Cas no 402829-41-8 ((5S,6R)-6-amino-2,2-dimethyl-1,3-dioxepan-5-ol)

(5S,6R)-6-amino-2,2-dimethyl-1,3-dioxepan-5-ol structure
402829-41-8 structure
Product Name:(5S,6R)-6-amino-2,2-dimethyl-1,3-dioxepan-5-ol
CAS No:402829-41-8
MF:C7H15NO3
MW:161.198902368546
MDL:MFCD19237587
CID:3188896
PubChem ID:58287017
Update Time:2025-04-21

(5S,6R)-6-amino-2,2-dimethyl-1,3-dioxepan-5-ol Chemical and Physical Properties

Names and Identifiers

    • 1,3-DIOXEPAN-5-OL, 6-AMINO-2,2-DIMETHYL-, TRANS-
    • (5S,6R)-6-amino-2,2-dimethyl-1,3-dioxepan-5-ol
    • 79944-37-9
    • SCHEMBL1947771
    • 110-763-2
    • CS-0241631
    • NS00077972
    • BXRMFUZPBYHYSM-PHDIDXHHSA-N
    • trans-2,2-Dimethyl-6-hydroxy-5-amino-1,3-dioxepane
    • EN300-20813464
    • EN300-23542733
    • rac-(5R,6S)-6-amino-2,2-dimethyl-1,3-dioxepan-5-ol
    • 402829-41-8
    • TRANS-6-AMINO-2,2-DIMETHYL-1,3-DIOXEPAN-5-OL
    • G53823
    • MDL: MFCD19237587
    • Inchi: 1S/C7H15NO3/c1-7(2)10-3-5(8)6(9)4-11-7/h5-6,9H,3-4,8H2,1-2H3/t5-,6-/m1/s1
    • InChI Key: BXRMFUZPBYHYSM-PHDIDXHHSA-N
    • SMILES: O1C[C@H]([C@@H](COC1(C)C)O)N

Computed Properties

  • Exact Mass: 161.10519334Da
  • Monoisotopic Mass: 161.10519334Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 64.7Ų

(5S,6R)-6-amino-2,2-dimethyl-1,3-dioxepan-5-ol Pricemore >>

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